Cas no 2141947-89-7 (4-(3-Formyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzonitrile)

• Product Name: 4-(3-Formyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzonitrile
• CAS No: 2141947-89-7
• MF: C₂₀H₂₀BNO₄
• MW: 349.188105583191
• CID: 4761710
• PubChem ID: 88583310
• Update Time: 2025-06-13

4-(3-Formyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-Formyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzonitrile
• Crisaborole Impurity 27
• 4-[3-formyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]benzonitrile
• 2141947-89-7
• Benzonitrile, 4-[3-formyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]-
• G70024
• UNII-FN55MAL7FF
• SCHEMBL10269295
• FN55MAL7FF
• Benzonitrile, 4-(3-formyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)-

• Inchi： 1S/C20H20BNO4/c1-19(2)20(3,4)26-21(25-19)18-10-9-17(11-15(18)13-23)24-16-7-5-14(12-22)6-8-16/h5-11,13H,1-4H3
• InChI Key： XTMDXEDJWWVAKJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2C=O)OC2C=CC(C#N)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 349.1485383 g/mol
• Monoisotopic Mass: 349.1485383 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.6
• Molecular Weight: 349.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-(3-Formyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzonitrile

Introduction to 4-(3-Formyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzonitrile and Its Significance in Modern Chemical Research

The compound with the CAS number 2141947-89-7, specifically named 4-(3-Formyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzonitrile, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule has garnered attention in recent years due to its versatile structural features and potential applications in the development of novel therapeutic agents. The presence of both a formyl group and a boronic ester moiety makes it particularly interesting for synthetic chemists and medicinal researchers alike.

At the heart of this compound's utility lies its dual functionality. The formyl group (-CHO) serves as a reactive handle for further derivatization, enabling the formation of Schiff bases or condensation reactions with various nitrogen-containing heterocycles. This capability is crucial in drug design, where the introduction of specific functional groups can modulate binding affinity and pharmacokinetic properties. Meanwhile, the boronic ester component (B(OMe)₂), derived from 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl, provides a stable yet reactive boronate functionality. Boronate esters are well-known for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis that allows for the efficient construction of complex molecular architectures.

The significance of this compound is further underscored by its potential applications in the synthesis of biologically active molecules. For instance, recent studies have highlighted the use of boronic esters in the development of protease inhibitors and kinase inhibitors, which are critical targets in oncology and inflammatory diseases. The benzonitrile core (C₆H₅CN) adds another layer of versatility, as nitrile groups are frequently incorporated into drug molecules due to their ability to enhance solubility and metabolic stability. This combination of features makes 4-(3-Formyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzonitrile a valuable building block for medicinal chemists.

In the context of current research trends, this compound aligns with the growing emphasis on modular synthetic strategies that allow for rapid diversification of molecular libraries. The ability to perform cross-coupling reactions on the boronic ester while simultaneously utilizing the formyl group for further functionalization provides a powerful toolkit for generating structurally diverse compounds. Such approaches are particularly relevant in high-throughput screening programs aimed at identifying novel drug candidates.

One notable application of this compound has been reported in the synthesis of small-molecule inhibitors targeting bacterial enzymes. The formyl group can be readily converted into an aldehyde or imine, which can then react with nucleophiles to generate diverse scaffolds. For example, recent work has demonstrated the use of this compound in generating Schiff bases that exhibit antibacterial activity against resistant strains of *Staphylococcus aureus*. The boronic ester functionality allows for further derivatization via cross-coupling reactions with aryl halides or alkynes, expanding the range of possible structures that can be explored.

The role of boron-containing compounds in medicinal chemistry has also been highlighted by advancements in targeted therapies. Boronate esters are known to participate in bioconjugation strategies where they serve as linkers between a therapeutic agent and a targeting moiety. This concept has been particularly successful in radiopharmaceutical development, where boronated compounds are used in boron neutron capture therapy (BNCT). While 4-(3-Formyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)benzonitrile is not directly used in BNCT as currently understood from available literature data but it could be explored as precursor material for similar applications.

From a synthetic chemistry perspective, the reactivity of this compound offers exciting opportunities for methodological innovation. The combination of a formyl group and a boronic ester allows for sequential functionalization without interference between reactive sites. This is particularly important when designing multi-step synthetic routes where selective transformations are required. Recent advances in transition-metal-catalyzed reactions have further enhanced the utility of such bifunctional molecules by enabling orthogonal coupling reactions under mild conditions.

The pharmaceutical industry has also taken notice of these developments. Companies specializing in custom synthesis and library generation have incorporated this compound into their catalogs due to its broad applicability. Researchers working on fragment-based drug discovery have found it particularly useful for generating hits against protein targets that require both electrophilic and nucleophilic functionalization strategies.

In conclusion,CAS number 2141947-89-7 refers to a compound that embodies many cutting-edge trends in chemical research and drug development. Its unique structural features—combining a formyl group with a boronic ester on a benzonitrile backbone—make it an exceptionally versatile intermediate for synthetic chemists and medicinal researchers alike. As our understanding of biological pathways continues to expand at an unprecedented rate,this typeof molecule will undoubtedly play an increasingly important role in discovering new treatments for complex diseases.